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Compound of Interest |

(3,5-
Compound Name: Bis(trifluoromethyl)phenyl)methan

amine hydrochloride

Cat. No.: B1320715

\ J

An In-depth Technical Guide to the Safety of (3,5-Bis(trifluoromethyl)phenyl)methanamine
Hydrochloride For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available safety data. The most comprehensive
and detailed safety information located pertains to the free base, 3,5-
Bis(trifluoromethyl)benzylamine (CAS No. 85068-29-7). Due to the limited availability of a
detailed Safety Data Sheet (SDS) for (3,5-Bis(trifluoromethyl)phenyl)methanamine
hydrochloride (CAS No. 42365-62-8), the data for the free base is presented here as a close
surrogate. It is imperative to consult the specific SDS provided by the supplier before handling
this chemical.

Chemical Identification and Physical Properties

This section outlines the basic chemical identifiers and physical characteristics of 3,5-
Bis(trifluoromethyl)benzylamine, the free base of the compound of interest.
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Property

Value

Reference

Chemical Name

3,5-
Bis(trifluoromethyl)benzylamin

e

[1]2]

(3,5-
Synonyms Bis(trifluoromethyl)phenyl)meth  [2]
anamine, MBT-BYM
CAS Number 85068-29-7 [11[2]
Molecular Formula C9H7F6N [1][2]
Molecular Weight 243.15 g/mol [1]
Appearance Solid [1]

Melting Point/Range

58 - 61 °C (136 - 142 °F)

Boiling Point/Range

113 °C /5.3 kPa

[3]

Flash Point

75 °C

[3]

Relative Density

1.24

[3]

Hazard Identification and Classification

The following table summarizes the GHS hazard classification for 3,5-

Bis(trifluoromethyl)benzylamine.
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Hazard Class

Hazard Category

GHS Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal

Category 4

H312: Harmful in contact with
skin.[1]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[1][2]

[4]

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye
damage.[1][2]

Specific target organ toxicity —

single exposure

Category 3

H335: May cause respiratory

irritation.[2]

Signal Word: Danger[2]

Hazard Pictograms:

e GHSO05: Corrosion[2]

o GHSO07: Harmful/lrritant[2][5]

Experimental Protocols

While specific experimental data for this compound is not publicly available, the information

presented in Safety Data Sheets is typically generated using standardized testing protocols,

such as those established by the OECD (Organisation for Economic Co-operation and

Development) or similar regulatory bodies.

» Acute Oral Toxicity: Typically determined using OECD Test Guideline 423 (Acute Oral toxicity

— Acute Toxic Class Method), which involves the administration of the substance to fasted

animals, followed by observation for a set period.

o Skin Corrosion/Irritation: OECD Test Guideline 431 (In vitro Skin Corrosion: Reconstructed
Human Epidermis (RHE) Test Method) or OECD 439 (In vitro Skin Irritation: Reconstructed
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Human Epidermis Test Method) are common in vitro methods. In vivo studies, such as
OECD 404, involve applying the substance to the skin of test animals.

e Serious Eye Damage/Irritation: OECD Test Guideline 437 (Bovine Corneal Opacity and
Permeability Test Method) is an in vitro method. In vivo studies, like OECD 405, involve
applying the substance to the eyes of test animals.

o Physical Properties: Standardized methods from organizations like ASTM International are
used to determine physical properties such as melting point, boiling point, and flash point.

First Aid Measures

In the event of exposure, immediate action is crucial. The following diagram outlines the
recommended first-aid procedures.

Ingestion

Do NOT induce vomiting. I > Rinse mouth with water. Call a physician immediately.

Eye Contact

Immediate medical attention is required.

T

Rinse immediately with plenty of water for at least 15 minutes.|—>|Remove contact lenses, if present and easy to do.

Skin Contact

1

Wash off immediately with soap and plenty of water. |—>| Remove all contaminated clothing and shoes. Immediate medical attention is required.

Inhalation

Remove to fresh air. If not breathing, give artificial respiration. |—>| Immediate medical attention is required.

Click to download full resolution via product page
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First Aid Procedures for Exposure

Handling and Storage

Proper handling and storage are essential to minimize risk. The logical relationship between
handling practices and safety is depicted below.

Safe Handling safesorage || Incompa ible Material Is

" !

Do not breathe dust/fume/gas/mist/vapors/spray. ‘ ‘Keep container tightly closed in a dry and well-ventiated place. ‘

Click to download full resolution via product page

Safe Handling and Storage Practices

Fire-Fighting Measures

In the event of a fire, appropriate extinguishing media should be used.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Specific Hazards: Thermal decomposition can produce nitrogen oxides (NOXx), carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride (HF).[1][2]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]
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Accidental Release Measures

The workflow for responding to an accidental release is outlined below.

@sonal protective equ@

Ensure adequate ve@
@e personnel to safe areas.

Avoid dust formation.

@t product ente@

y

@suitable, closed containers for d@
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Click to download full resolution via product page
Accidental Release Response Workflow

Toxicological Information

This section provides a summary of the known toxicological effects.

Effect Finding Reference

Harmful if swallowed or in

contact with skin.[1] Causes
Acute Effects severe skin burns and eye

damage.[1][2][4] May cause

respiratory irritation.[2]

Ingestion can cause severe
swelling and damage to the
delicate tissue and danger of
perforation.[7] Overexposure
may result in
methemoglobinemia, leading
Symptoms of Overexposure ) ] ]
to cyanosis (blue discoloration
of lips and fingernails).[2]
Material is destructive to the
tissue of the mucous
membranes and upper

respiratory tract.[2]

No data available on germ cell
Chronic Effects mutagenicity, carcinogenicity,

or reproductive toxicity.[1]

] ] ] This product does not contain
Endocrine Disrupting
] any known or suspected
Properties ] ]
endocrine disruptors.[1]

Ecological Information
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Limited data is available regarding the ecological impact of this substance. Based on the
available information, the classification criteria for environmental hazards are not met.[1]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Waste should be sent to an approved waste disposal plant.[7]

This guide is intended for informational purposes and should not be a substitute for a formal
Safety Data Sheet. Always refer to the SDS provided by your supplier for the most accurate
and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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